Cas no 956317-40-1 (tert-butyl 6-hydroxy-1,4-diazepane-1-carboxylate)

• Product Name: tert-butyl 6-hydroxy-1,4-diazepane-1-carboxylate
• CAS No: 956317-40-1
• MF: C₁₀H₂₀N₂O₃
• MW: 216.277402877808
• MDL: MFCD18074501
• CID: 1080363
• PubChem ID: 57690878
• Update Time: 2025-04-20

tert-butyl 6-hydroxy-1,4-diazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Boc-6-Hydroxy[1,4]diazepane
• 1-​Boc-​6-​Hydroxy[1,​4]​diazepane
• tert-butyl 6-hydroxy-1,4-diazepane-1-carboxylate
• 6-Hydroxy-[1,4]diazepane-1-carboxylic acid tert-butyl ester
• AS-67860
• SCHEMBL4318529
• AM805871
• CS-0080313
• MFCD18074501
• 1-Boc-1,4-diazepan-6-ol
• EN300-205328
• AKOS022176624
• FT-0764922
• SY269225
• 956317-40-1
• Hexahydro-6-hydroxy-1H-1,4-diazepine-1-carboxylic acid tert-butyl ester
• DA-00198

• MDL： MFCD18074501
• Inchi： 1S/C10H20N2O3/c1-10(2,3)15-9(14)12-5-4-11-6-8(13)7-12/h8,11,13H,4-7H2,1-3H3
• InChI Key： GBVLDEOLVSGEJQ-UHFFFAOYSA-N
• SMILES： O(C(N1CCNCC(C1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 216.14739250g/mol
• Monoisotopic Mass: 216.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Density: 1.106

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazepanes 1,4-diazepanes